![molecular formula C16H13NO4 B4650732 2-(3-ethoxyphenyl)-6-hydroxy-4H-3,1-benzoxazin-4-one](/img/structure/B4650732.png)
2-(3-ethoxyphenyl)-6-hydroxy-4H-3,1-benzoxazin-4-one
Overview
Description
2-(3-ethoxyphenyl)-6-hydroxy-4H-3,1-benzoxazin-4-one is a chemical compound that has been studied for its potential applications in various scientific fields. This compound is also known as EHPBO and has a molecular formula of C15H13NO3. EHPBO is a benzoxazinone derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of EHPBO is not fully understood. However, studies have shown that EHPBO can inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. EHPBO has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
EHPBO has been shown to have various biochemical and physiological effects. It can reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. EHPBO has also been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, EHPBO has been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using EHPBO in lab experiments is its low toxicity. EHPBO has been shown to be safe for use in animal studies at doses up to 1000 mg/kg. However, one of the limitations of using EHPBO is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for EHPBO research. One area of future research is the development of more efficient synthesis methods for EHPBO. Another area of research is the investigation of EHPBO's potential use in treating neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of EHPBO and its potential use in cancer therapy.
Conclusion:
In conclusion, 2-(3-ethoxyphenyl)-6-hydroxy-4H-3,1-benzoxazin-4-one is a chemical compound that has been studied for its potential applications in various scientific fields. EHPBO has been synthesized using various methods and has been shown to have antioxidant, anti-inflammatory, and anti-tumor properties. EHPBO has also been studied for its potential use in treating neurodegenerative diseases and inhibiting the growth and proliferation of cancer cells. Further research is needed to fully understand the mechanism of action of EHPBO and its potential use in various scientific fields.
Scientific Research Applications
EHPBO has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. EHPBO has been shown to have antioxidant, anti-inflammatory, and anti-tumor properties. It has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2-(3-ethoxyphenyl)-6-hydroxy-3,1-benzoxazin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO4/c1-2-20-12-5-3-4-10(8-12)15-17-14-7-6-11(18)9-13(14)16(19)21-15/h3-9,18H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPRSCOYEOJXMMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=NC3=C(C=C(C=C3)O)C(=O)O2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-ethoxyphenyl)-6-hydroxy-4H-3,1-benzoxazin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.